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Abstract
This application note details the strategic determination of spiking concentrations for Ethyl
Heptadecanoate-d5 (d5-E17:0) when used as an Internal Standard (IS) for the quantification

of Fatty Acid Ethyl Esters (FAEEs) in human hair. While d5-Ethyl Palmitate is the direct

isotopologue for Ethyl Palmitate, d5-Ethyl Heptadecanoate offers a unique advantage: it

functions as a distinct, odd-chain surrogate that does not interfere with the native isobaric

transitions of endogenous C16 or C18 esters, while providing the ionization correction benefits

of deuterium labeling. This protocol establishes a spiking target of 1.0 ng/mg (hair weight

equivalent) to ensure linearity across the Society of Hair Testing (SoHT) cut-off thresholds (0.2

– 0.5 ng/mg).

Introduction & Scientific Rationale
The Role of FAEEs in Forensic Analysis
Fatty Acid Ethyl Esters (FAEEs) are direct non-oxidative metabolites of ethanol.[1][2] Unlike

Ethyl Glucuronide (EtG), which is water-soluble, FAEEs are lipophilic and incorporate into the

sebum and hair matrix, providing a long-term window of detection for chronic alcohol

consumption.
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Why Ethyl Heptadecanoate-d5?
The selection of the internal standard is critical for the "Self-Validating" nature of the assay.

Chemical Analog (C17): Heptadecanoic acid (C17:0) is an odd-chain fatty acid that occurs at

negligible trace levels in human biological matrices compared to C16 (Palmitic) and C18

(Stearic). This minimizes the risk of "native" interference in the IS channel.

Isotope Dilution (d5): The deuterated ethyl group shifts the mass spectrum (typically +5 m/z),

allowing mass-spectrometric resolution from non-deuterated Ethyl Heptadecanoate (if any

were present) and preventing cross-talk with the M+2 isotopes of lighter FAEEs.

Strategic Spiking Logic
The spiking concentration is not arbitrary; it must anchor the calibration curve at the critical

decision point.

SoHT Chronic Cut-off: 0.5 ng/mg (Sum of 4 FAEEs).[3][4]

Abstinence Cut-off: < 0.2 ng/mg.[5][6][2]

Spiking Goal: The IS signal should be comparable to the analyte signal at the cut-off level to

maximize precision (minimize relative error) where the legal decision is made.
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Figure 1: Logic flow for determining the optimal internal standard concentration based on

forensic cut-offs.

Protocol: Solution Preparation
Materials
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Analyte: Ethyl Heptadecanoate-d5 (Ensure >99% isotopic purity).

Solvent: n-Heptane (HPLC Grade) or Ethanol (Absolute). Note: n-Heptane is preferred for

LLE/SPME workflows to prevent transesterification artifacts.

Preparation Steps
Step A: Primary Stock Solution (1.0 mg/mL)

Weigh 1.0 mg of Ethyl Heptadecanoate-d5.

Dissolve in 1.0 mL of n-Heptane.

Store at -20°C in amber silanized glass vials. (Stability: ~12 months).

Step B: Intermediate Stock (10 µg/mL)

Transfer 10 µL of Primary Stock into 990 µL of n-Heptane.

Vortex for 30 seconds.

Step C: Working Spiking Solution (1.0 µg/mL)

Transfer 100 µL of Intermediate Stock into 900 µL of n-Heptane.

Final Concentration: 1.0 ng/µL (1000 pg/µL).

Usage: This solution is used for daily spiking.

Protocol: Sample Preparation & Spiking
This protocol utilizes Headspace Solid-Phase Microextraction (HS-SPME), the industry

standard for high-sensitivity FAEE analysis.

Decontamination (Critical)
Hair samples must be washed to remove external sebum/cosmetics which contain FAEEs not

derived from blood (sweat/sebum deposition).
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Wash hair lock (approx. 50 mg) with Dichloromethane (2 mL) for 2 mins.

Decant solvent.

Wash with Water (2 mL) for 2 mins.

Dry under nitrogen stream.

Pulverize hair into fine powder (ball mill or scissors).

Spiking & Extraction Workflow
Parameter Specification Notes

Sample Weight 20 mg – 50 mg
50 mg is standard for high

sensitivity.

Spike Volume 50 µL of Working Sol. (1 ng/µL) Total IS Mass = 50 ng.

Effective Conc. 1.0 ng/mg (if 50 mg hair)
Matches the dynamic range of

interest.

Solvent Addition
1 mL Phosphate Buffer (pH

7.4) + 0.5 g NaCl

NaCl promotes "salting out"

into headspace.

Incubation 15 min @ 90°C
Releases FAEEs from hair

matrix.

Calculation of Spiking Concentration:

Automated Workflow Diagram
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Figure 2: Step-by-step extraction workflow emphasizing the spiking point prior to matrix

digestion.

Instrumental Parameters (GC-MS)
To ensure the d5-E17:0 is correctly identified, use the following monitoring ions.

Column: HP-5MS or DB-Wax (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium @ 1.0 mL/min.
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Ionization: EI (70 eV) in SIM Mode.

Analyte Quantifier Ion (m/z) Qualifier Ion (m/z)
Retention Time
(Approx)

Ethyl Palmitate (C16) 88 101, 256 12.5 min

Ethyl

Heptadecanoate-d5
93 (d5-ethyl) 106, 303 (M+) 13.8 min

Ethyl Oleate (C18:1) 88 101, 264 14.2 min

Ethyl Stearate (C18) 88 101, 284 14.5 min

Note: The shift from m/z 88 (native ethyl ester base peak) to m/z 93 (d5-ethyl base peak)

provides high selectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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